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Compound of Interest

Compound Name: Bromodomain inhibitor-9

Cat. No.: B12397266 Get Quote

These application notes provide detailed protocols for the preparation of a stock solution of

Bromodomain inhibitor-9 (also known as I-BRD9), a potent and selective inhibitor of

Bromodomain Containing Protein 9 (BRD9). These guidelines are intended for researchers,

scientists, and drug development professionals working in areas such as epigenetics, oncology,

and immunology.

Product Information
Bromodomain inhibitor-9 is a small molecule inhibitor that selectively targets the

bromodomain of BRD9, a component of the BAF (SWI/SNF) chromatin remodeling complex.[1]

[2][3] Its high selectivity over other bromodomains, including the BET family, makes it a

valuable tool for studying the specific biological functions of BRD9.[1][4][5][6]
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Property Value

Chemical Name

N-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)-5-

ethyl-4-oxo-7-(3-(trifluoromethyl)phenyl)-4,5-

dihydrothieno[3,2-c]pyridine-2-carboximidamide

Molecular Formula C22H22F3N3O3S2

Molecular Weight 497.55 g/mol [4]

CAS Number 1714146-59-4[4]

Appearance Solid Powder[4]

Purity ≥98%

Solubility and Storage
Solvent

Maximum
Concentration

Storage of Solid
Storage of Stock
Solution

DMSO up to 100 mM[4]
Dry, dark, at -20°C for

up to 1 year[4][7]

0 - 4°C for up to 1

month[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bromodomain inhibitor-
9 in DMSO. This is a common stock concentration for in vitro and cellular assays.

Materials:

Bromodomain inhibitor-9 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips
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Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the vial of Bromodomain inhibitor-9 and the anhydrous DMSO

to equilibrate to room temperature before opening to prevent condensation of moisture.

Weigh the Compound: Accurately weigh out a specific amount of Bromodomain inhibitor-9
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, you will need 4.976 mg of the compound.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 497.55 g/mol x 1000 mg/g = 4.9755 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed Bromodomain inhibitor-9. For 4.976 mg, add 1 mL of DMSO to achieve a 10

mM concentration.

Ensure Complete Dissolution: Vortex the solution thoroughly until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage (up to one year) or at 4°C for short-term storage (up to one month).

Preparation of Working Solutions
For most cell-based assays, the final concentration of Bromodomain inhibitor-9 is typically in

the micromolar range (e.g., 10 µM).[4][8] The DMSO concentration in the final culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM Bromodomain inhibitor-9 stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration. For example, to prepare a 10 µM working solution from a 10

mM stock, you can perform a 1:1000 dilution.

Example: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the experimental samples.

Signaling Pathway and Mechanism of Action
Bromodomain inhibitor-9 exerts its effects by inhibiting the binding of the BRD9

bromodomain to acetylated lysine residues on histones and other proteins. BRD9 is a key

component of the non-canonical BAF (ncBAF) chromatin remodeling complex, which plays a

role in regulating gene expression. By blocking this interaction, Bromodomain inhibitor-9
modulates the transcription of specific genes involved in processes such as oncology and

immune response.[1][3][5]

Caption: Inhibition of BRD9 by Bromodomain inhibitor-9.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for using Bromodomain
inhibitor-9 in a cell-based assay to study its effect on gene expression.
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Caption: Cell-based gene expression analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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